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Compound of Interest

Compound Name: 3,5-Diphenylisoxazole

Cat. No.: B109209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 3,5-diaryl isoxazole scaffold has emerged as a privileged structure in medicinal chemistry,

with its analogs demonstrating a wide spectrum of biological activities. This guide provides a

comparative analysis of the anticancer, anti-inflammatory, antimicrobial, and enzyme inhibitory

properties of various 3,5-diaryl isoxazole derivatives, supported by experimental data from

peer-reviewed studies.

Anticancer Activity
Numerous 3,5-diaryl isoxazole analogs have been synthesized and evaluated for their cytotoxic

effects against a panel of human cancer cell lines. The primary mechanism of action for many

of these compounds involves the induction of apoptosis and cell cycle arrest, particularly at the

G2/M phase.[1][2]
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Compound/Analog Cancer Cell Line IC50/GI50 (µM) Reference

Indole-containing 3,5-

diaryl isoxazoles
Colo320 (Colon) Low micromolar [3]

Calu-3 (Lung) Low micromolar [3]

Tyrosol-coupled 3,5-

disubstituted

isoxazoles

K562 (Leukemia) 16 - 24 µg/mL [4]

3,5-diaryl-

isoxazoline/isoxazole-

pyrrolobenzodiazepin

e conjugates

Various <0.1 - 3.6 [1]

Compound 10h HCT-15 (Colon) 0.0221 [5]

MDA-MB-435

(Melanoma)
0.0318 [5]

SNB-75 (CNS) 0.0263 [5]

MCF7 (Breast) 0.0372 [5]

3,4-diarylisoxazole

derivative 11

Hepatocellular &

Breast Cancer Cell

Lines

0.77 - 9.53 [6]

1,5-diarylpyrazole 85

Hepatocellular &

Breast Cancer Cell

Lines

0.7 - 9.5 [6]

Compound 1d MDA-MB 231 (Breast) 46.3 µg/mL [7]

Experimental Protocol: MTT Assay for Cytotoxicity
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method used to assess cell viability.

Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10³ cells/well and

incubated for 24 hours.
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Compound Treatment: The cells are then treated with various concentrations of the 3,5-diaryl

isoxazole analogs and incubated for an additional 48-72 hours.

MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added

to each well, and the plate is incubated for another 4 hours.

Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO)

is added to each well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a

microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the untreated control

cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth)

is determined.

Signaling Pathway: Induction of Apoptosis and G2/M
Arrest
Several studies suggest that the anticancer effects of 3,5-diaryl isoxazoles are mediated

through the induction of apoptosis via a mitochondrial-mediated intrinsic pathway and cell cycle

arrest at the G2/M phase.[1][8] This involves the upregulation of p53, activation of caspases,

and downregulation of key cell cycle proteins like cyclin B1.[1][8]

Caption: Proposed mechanism of anticancer activity.

Anti-inflammatory Activity
Certain 3,5-diaryl isoxazole analogs have demonstrated significant anti-inflammatory

properties, primarily evaluated using the carrageenan-induced rat paw edema model.
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Compound/An
alog

Dose (mg/kg)
Paw Edema
Inhibition (%)

Time (hours) Reference

Isoxazole-based

amides (A1)
20 93.57 - [9]

Isoxazole-based

amides (A7)
20 92.85 - [9]

Isoxazole-based

amides (A10)
20 92.85 - [9]

Isoxazole

derivative (5b)
- 75.68 2 [10]

76.71 3 [10]

Isoxazole

derivative (5c)
- 74.48 2 [10]

75.56 3 [10]

Isoxazole

derivative (5d)
- 71.86 2 [10]

72.32 3 [10]

Experimental Protocol: Carrageenan-Induced Rat Paw
Edema
This in vivo assay is a standard method for screening acute anti-inflammatory activity.

Animal Model: Male Wistar rats (150-200 g) are used.

Compound Administration: The test compounds (3,5-diaryl isoxazole analogs) and a

standard drug (e.g., Indomethacin) are administered orally or intraperitoneally.

Induction of Edema: After 1 hour, 0.1 mL of 1% carrageenan solution in saline is injected into

the sub-plantar region of the right hind paw of each rat.
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Measurement of Paw Volume: The paw volume is measured using a plethysmometer at 0, 1,

2, 3, and 4 hours after the carrageenan injection.

Data Analysis: The percentage of inhibition of edema is calculated for each group by

comparing the increase in paw volume with that of the control group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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